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Compound of Interest

Compound Name: 5-Aminoacenaphthene

Cat. No.: B109410 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 5-Aminoacenaphthene, a key

intermediate in the synthesis of various functional molecules. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth information on

its chemical properties, synthesis, and potential applications.

Core Chemical Data
5-Aminoacenaphthene, with the CAS number 4657-93-6, is a derivative of acenaphthene, a

polycyclic aromatic hydrocarbon.[1] Its fundamental properties are summarized below.

Property Value Source

CAS Number 4657-93-6 PubChem[1]

Molecular Formula C₁₂H₁₁N PubChem[1]

Molecular Weight 169.22 g/mol PubChem[1]

Predicted XLogP3 3.3 PubChem[1]

Monoisotopic Mass 169.089149355 Da PubChem[1]
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The synthesis of 5-Aminoacenaphthene can be achieved through the reduction of 5-

nitroacenaphthene. A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis of 5-
Aminoacenaphthene[2]
Materials:

5-nitroacenaphthene (containing 15% of the 3-nitro isomer)

Tetrahydrofuran (THF)

Acetic acid

10% Palladium on carbon (Pd/C)

Celite

Methylene chloride

Activated charcoal

Cyclohexane

Ethyl acetate

Procedure:

Dissolve 40 g of 5-nitroacenaphthene in a mixture of 150 ml of tetrahydrofuran and 25 ml of

acetic acid.

To this solution, add 1.0 g of 10% Pd/C.

Hydrogenate the mixture at 40 psi at room temperature for 2 hours.

Filter the mixture through a bed of celite.

Concentrate the filtrate in vacuo. The resulting solid may darken upon exposure to air.
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Redissolve the material in methylene chloride and decolorize with activated charcoal.

Recrystallize the product from a mixture of cyclohexane:ethyl acetate (3:1) to yield 8.3 g of 5-
Aminoacenaphthene.

Confirm the purity of the major 5-amino isomer using Thin Layer Chromatography (TLC).

Synthesis of 5-Aminoacenaphthene Workflow

Applications in Drug Discovery and Synthesis of
Derivatives
5-Aminoacenaphthene serves as a versatile building block for the synthesis of various

derivatives with potential biological activities. Notably, acenaphthene derivatives have been

investigated for their antitumor properties.

Synthesis of Thiazole Derivatives of Acenaphthene
A general synthetic route to novel acenaphthene derivatives containing a thiazole backbone

has been reported, with some compounds exhibiting promising antitumor activity against

human solid tumor cell lines.
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General Synthesis of Acenaphthene Thiazole Derivatives
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The synthesized acenaphthene derivatives can be evaluated for their antitumor activities

against various human solid tumor cell lines. A typical workflow for such a screening is outlined

below.
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Antitumor Activity Screening Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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